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The use of Rubidium-82 (Rb-82) chloride from Strontium-82 (Sr-82)/Rb-82 generators is a
cornerstone of myocardial perfusion positron emission tomography (PET) imaging. This guide
provides a detailed comparative analysis of the two primary FDA-approved Sr-82/Rb-82
generator systems: the CardioGen-82® (Bracco Diagnostics Inc.) and the RUBY-FILL®
(Jubilant Draximage Inc.). The comparison focuses on key performance characteristics,
supported by experimental data, to aid researchers and clinicians in making informed
decisions.

Performance Characteristics

A critical aspect of a Sr-82/Rb-82 generator's performance is its efficiency in producing a high
yield of Rb-82 while minimizing the breakthrough of the parent isotope, Sr-82, and its
contaminant, Strontium-85 (Sr-85). Studies have shown differences in the measured Rb-82
yield and production efficiency between the CardioGen-82® and RUBY-FILL® systems.

A comparative study reviewing 515 sequential daily quality assurance (QA) reports from nine of
each generator type found that the RUBY-FILL® generator demonstrated a slightly higher Rb-
82 isotope production efficiency compared to the CardioGen-82®.[1][2][3][4][5] When the
reported Rb-82 activity was converted to a common measurement scale (integrated total
activity), the CardioGen-82® system's efficiency was, on average, approximately 7% lower
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than the RUBY-FILL® system over the full period of clinical use (88 + 4% vs 95 + 4%, P <
0.001).[2][3][41[5]

It is important to note that the daily QA procedures for the two systems differ, which can impact
the reported Rb-82 yield.[1][2][3] The CardioGen-82® system reports the 'maximum’ dose-
calibrator value at the end of a 50 mL elution at 50 mL-min~1, while the RUBY-FILL® system
reports the integrated 'total' activity delivered during a 35 mL elution at 20 mL-min—1.[1][2] One
study found that the 'maximum’ value of the CardioGen-82® underestimated the integrated
'total' activity by about 24% at a 50 mL-min~1 flow rate.[2][3][4][5]

Both systems have a similar physical design, utilizing an ion exchange column, a saline supply,
and a pump to elute the Rb-82.[1] However, the RUBY-FILL® system allows for variable elution
flow rates from 15 to 30 mL-min~—%, whereas the CardioGen-82® operates at a fixed flow rate of
50 mL-min~—1.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for the CardioGen-82® and RUBY-
FILL® generator systems based on published studies and manufacturer specifications.
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Parameter

CardioGen-82® (Bracco
Diagnostics)

RUBY-FILL® (Jubilant
Draximage)

Sr-82 Activity at Calibration

3.3 - 5.6 GBq[6][7]

3.145 - 4.255 GBq[8]

Rb-82 Yield Efficiency

~88 * 4% (integrated total
activity)[2][3][4][5]

~95 + 4% (integrated total
activity)[2][3][4][5]

Elution Flow Rate

Fixed at 50 mL/min[1]

Variable, 15 - 30 mL/min[1]

Recommended Patient Dose

1110 - 2220 MBq (30 - 60 mCi)
[°]

370 - 2220 MBq (10 - 60 mCi)
[8]

Sr-82 Breakthrough Limit

< 2x10-5 MBg/MBq #Rb at
calibration[6][7]

Not explicitly stated in provided

search results

Sr-85 Breakthrough Limit

< 2x10-4 MBg/MBq #2Rb at
calibration[6][7]

Not explicitly stated in provided

search results

Shelf-Life

28 days[10]

60 days[11]

Total Elution Volume

Not to exceed 200 mL

cumulatively[9]

30 L[11]

Experimental Protocols

Accurate assessment of generator performance relies on standardized and rigorous

experimental protocols, particularly for daily quality control.

Protocol for Daily Quality Control and Breakthrough

Testing

The primary objective of daily quality control is to ensure the purity and concentration of the Rb-

82 eluate and to verify that the breakthrough of Sr-82 and Sr-85 is below the regulatory limits.

While specific operational details are system-dependent and outlined in the respective user

manuals, the general workflow is as follows:

o System Preparation: Ensure the generator is properly connected to the infusion system and
that a new, additive-free 0.9% Sodium Chloride Injection USP bag is installed.[8][12] Using
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any other eluent, especially those containing calcium, can lead to a significant release of
strontium isotopes, resulting in high radiation exposure to the patient.[12][13]

o Priming/First Elution: The system automatically performs an initial elution to waste.[3] This
step is crucial for removing any accumulated impurities and ensuring the subsequent
elutions for quality control and patient administration are pure. For the CardioGen-82®, the
first 50 mL of eluate is discarded.[7] The RUBY-FILL® system discards the first 75 mL eluate
each day.[8]

o RDb-82 Activity Measurement: A test elution is performed, and the total activity of Rb-82 is
measured using a dose calibrator. This measurement is used to calculate the generator's
yield.

o Strontium Breakthrough Measurement: The collected eluate is allowed to decay for a specific
period (e.g., 60 minutes) to reduce the high activity from Rb-82.[14] The sample is then
assayed in a dose calibrator to measure the residual activity from the longer-lived Sr-82 and
Sr-85 isotopes. Specific calculations, often automated by the system's software, are used to
determine the breakthrough in pCi of Strontium per mCi of Rubidium.[14]

o Acceptance Criteria: The measured Sr-82 and Sr-85 breakthrough levels must be below the
limits specified in the product's prescribing information. For the CardioGen-82®, the limits
are 0.02 uCi of Sr-82 and 0.2 puCi of Sr-85 per mCi of Rb-82.[9][15] If the breakthrough
exceeds these limits, the generator must be taken out of service immediately.[14]

Visualizations
Sr-82 to Rb-82 Decay Pathway

The following diagram illustrates the radioactive decay chain from Strontium-82 to the stable
Krypton-82.

B+ (95.5%), EC (4.5%)
EC (t¥2 = 25.36 d) Rb-82 tth=76 s o (Stable)

Click to download full resolution via product page

Sr-82 to Rb-82 radioactive decay chain.
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Experimental Workflow for Generator Quality Control

This diagram outlines the typical workflow for the daily quality control of a Sr-82/Rb-82
generator system.
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Daily quality control workflow for Sr-82/Rb-82 generators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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